Cas no 1213479-65-2 (heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate)
1213479-65-2 structure
Product Name:heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate
CAS No:1213479-65-2
MF:C16H22F3NO2
MW:317.346595287323
CID:2617533
PubChem ID:66512571
Update Time:2025-04-21
heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate Chemical and Physical Properties
Names and Identifiers
-
- heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate
- AKOS015926678
- 1213479-65-2
- Heptyl (S)-4-(1-amino-2,2,2-trifluoroethyl)benzoate
-
- Inchi: 1S/C16H22F3NO2/c1-2-3-4-5-6-11-22-15(21)13-9-7-12(8-10-13)14(20)16(17,18)19/h7-10,14H,2-6,11,20H2,1H3/t14-/m0/s1
- InChI Key: VPOITQDGRPGVAQ-AWEZNQCLSA-N
- SMILES: FC([C@H](C1C=CC(=CC=1)C(=O)OCCCCCCC)N)(F)F
Computed Properties
- Exact Mass: 317.16026343Da
- Monoisotopic Mass: 317.16026343Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 52.3Ų
heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
1213479-65-2 (heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk